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Compound of Interest

Compound Name: (S)-Ethyl chroman-2-carboxylate

Cat. No.: B11898453

Introduction

(S)-Ethyl chroman-2-carboxylate is a heterocyclic organic compound belonging to the
chromane family. The chromane skeleton, a bicyclic system composed of a benzene ring fused
to a dihydropyran ring, is a privileged scaffold found in numerous biologically active natural
products and synthetic molecules.[1] Consequently, derivatives of chroman-2-carboxylate serve
as crucial building blocks and key intermediates in the synthesis of complex molecules for
applications in medicinal chemistry and drug development.[2] This document provides a
comprehensive technical overview of (S)-Ethyl chroman-2-carboxylate, including its chemical
structure, properties, relevant experimental protocols, and its role as a precursor to biologically

active compounds.

Chemical Identity and Properties

The fundamental properties of ethyl chroman-2-carboxylate are summarized below. It is
important to note that most commercially available data pertains to the racemic mixture.
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Property Value Reference
IUPAC Name ethyl chroman-2-carboxylate

CAS Number 24698-77-9 [3]
Molecular Formula C12H1403 [2]
Molecular Weight 206.24 g/mol [2][3]
Physical Form Liquid

Purity ~97% [3]

Storage Conditions

Sealed in dry, 2-8°C

InChl Key

PSOZUQKKUGXCEN-
UHFFFAOYSA-N

[3]

Chemical Structure

The structure of (S)-Ethyl chroman-2-carboxylate features a stereocenter at the C2 position

of the dihydropyran ring.

Caption: 2D structure of (S)-Ethyl chroman-2-carboxylate.

Experimental Protocols

While specific synthesis protocols for the (S)-enantiomer are proprietary, general methods for

producing the chromane core and related esters are well-documented. A common approach

involves the Knoevenagel condensation followed by reduction and cyclization steps.

General Synthesis of Chroman-2-Carboxylate Scaffold

» Condensation: A substituted salicylaldehyde is reacted with a malonic acid derivative (e.g.,

diethyl malonate) in the presence of a base catalyst like piperidine. This Knoevenagel

condensation typically yields a coumarin-3-carboxylate derivative.[4]

e Reduction: The double bond in the coumarin ring system is selectively reduced. This can be

achieved through catalytic hydrogenation (e.g., using Hz gas with a Palladium catalyst) or

with chemical reducing agents like sodium borohydride in the presence of a catalyst.
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Esterification (if necessary): If the starting material was a malonic acid, the resulting
carboxylic acid is esterified using ethanol under acidic conditions (e.g., Fischer esterification)
to yield the ethyl ester.

Chiral Separation: To obtain the specific (S)-enantiomer, the racemic mixture of ethyl
chroman-2-carboxylate is subjected to chiral chromatography using a suitable chiral
stationary phase or through diastereomeric salt resolution.

Example Characterization Methodology (Adapted from
related compounds)

The structural confirmation of chromane derivatives typically employs standard spectroscopic
methods:[5][6]

'H NMR: Spectra are recorded on a 400 or 500 MHz spectrometer in a deuterated solvent
like CDCls. Expected signals would include aromatic protons (around 6.8-7.5 ppm), the chiral
proton at C2, methylene protons of the chromane ring, and the characteristic quartet and
triplet of the ethyl ester group.

13C NMR: Spectra recorded at 125 MHz would confirm the number of unique carbon atoms.
Key signals include the carbonyl carbon of the ester (around 170 ppm), aromatic carbons,
and aliphatic carbons of the chromane ring and ethyl group.

IR Spectroscopy: Infrared spectra would show characteristic absorption bands for the C=0
stretch of the ester (around 1730-1750 cm~1), C-O stretches, and aromatic C=C stretches.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to confirm the
exact molecular weight and elemental formula.[6]

Application in Drug Discovery and Development

(S)-Ethyl chroman-2-carboxylate is not typically an end-product drug but rather a valuable

chiral intermediate. The chromane scaffold is integral to a wide array of molecules exhibiting

significant biological activities.

Role as a Synthetic Intermediate
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The reactivity of the ester group and the chromane core allows for further chemical
modifications to build more complex molecules. Research has shown that derivatives
synthesized from chromane precursors possess diverse pharmacological properties.
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Caption: Synthetic utility of (S)-Ethyl chroman-2-carboxylate.

Associated Biological Activities of Derivatives

« Antimalarial Activity: Spirocyclic chromanes, synthesized from chromane precursors, have
shown promising activity against chloroquine-resistant strains of Plasmodium falciparum.[7]

» Antimicrobial and Antioxidant Properties: Spiro[chroman-pyrimidine] derivatives have been
evaluated for their potent antibacterial activity against both Gram-positive and Gram-
negative bacteria.[8] Other chromanone derivatives have also been reported to have
antibacterial and antifungal effects.[9]

» Anticancer and Antiepileptic Activities: Novel chroman derivatives have been designed and
synthesized that exhibit dual activities, showing potential in both anti-breast cancer and
antiepileptic applications.[6]

Given the broad range of bioactivities associated with the chromane core, (S)-Ethyl chroman-
2-carboxylate remains a compound of high interest for medicinal chemists and drug
development professionals as a starting point for creating novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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